Cas no 1820580-37-7 (3-Morpholinecarboxamide, 2-methyl-, (2R,3S)-)

• Product Name: 3-Morpholinecarboxamide, 2-methyl-, (2R,3S)-
• CAS No: 1820580-37-7
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• MDL: MFCD32855765
• CID: 5181972
• PubChem ID: 119057078
• Update Time: 2025-07-08

3-Morpholinecarboxamide, 2-methyl-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxamide, 2-methyl-, (2R,3S)-

• MDL： MFCD32855765
• Inchi： 1S/C6H12N2O2/c1-4-5(6(7)9)8-2-3-10-4/h4-5,8H,2-3H2,1H3,(H2,7,9)/t4-,5+/m1/s1
• InChI Key： LIJIQRSTNJHFNS-UHNVWZDZSA-N
• SMILES： N1CCO[C@H](C)[C@H]1C(N)=O

Additional information on 3-Morpholinecarboxamide, 2-methyl-, (2R,3S)-

Comprehensive Overview of 3-Morpholinecarboxamide, 2-methyl-, (2R,3S)- (CAS No. 1820580-37-7)

3-Morpholinecarboxamide, 2-methyl-, (2R,3S)- (CAS No. 1820580-37-7) is a specialized chiral compound with significant potential in pharmaceutical and chemical research. This molecule features a morpholine ring, a carboxamide group, and a methyl substitution, all contributing to its unique stereochemistry and reactivity. The (2R,3S) configuration ensures its relevance in enantioselective synthesis, making it valuable for drug development and fine chemical applications.

Researchers and industry professionals frequently search for chiral morpholine derivatives due to their role in medicinal chemistry. The 2-methyl substitution in this compound enhances its stability and bioavailability, which are critical factors in drug design. Recent trends highlight the growing demand for stereospecific intermediates, particularly in the synthesis of antiviral and anti-inflammatory agents. The 3-Morpholinecarboxamide scaffold is often explored for its ability to modulate biological targets, aligning with current interests in precision medicine.

The physicochemical properties of 3-Morpholinecarboxamide, 2-methyl-, (2R,3S)- include moderate solubility in polar solvents and a defined melting point, which are essential for laboratory handling and formulation. Analytical techniques such as HPLC and chiral chromatography are commonly employed to verify its purity and stereochemical integrity. These attributes make it a reliable building block for asymmetric synthesis, a hot topic in synthetic organic chemistry.

In the pharmaceutical sector, CAS No. 1820580-37-7 is investigated for its potential as a kinase inhibitor or GPCR modulator, addressing unmet medical needs in oncology and neurology. The compound’s morpholine ring is known to improve metabolic stability, a key consideration in drug discovery. Additionally, its carboxamide group facilitates hydrogen bonding, enhancing interactions with biological macromolecules.

From a commercial perspective, the global market for chiral auxiliaries and pharmaceutical intermediates is expanding, driven by advancements in green chemistry and catalytic processes. Suppliers of 3-Morpholinecarboxamide, 2-methyl-, (2R,3S)- emphasize its high enantiomeric excess (>99%) and compliance with GMP standards, catering to regulatory requirements in drug manufacturing.

Environmental and safety profiles of this compound are also scrutinized, with studies confirming its low ecotoxicity and compatibility with sustainable synthesis protocols. As industries shift toward bio-based solvents and energy-efficient methods, the relevance of 1820580-37-7 in eco-friendly applications is expected to rise.

In summary, 3-Morpholinecarboxamide, 2-methyl-, (2R,3S)- (CAS No. 1820580-37-7) represents a versatile and high-value chemical entity. Its applications span drug development, catalysis, and material science, reflecting broader trends in molecular innovation. Researchers continue to explore its derivatives, underscoring its enduring importance in modern chemistry.